Cas no 1696833-61-0 (3-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)

• Product Name: 3-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• CAS No: 1696833-61-0
• MF: C₈H₁₀F₃N₃
• MW: 205.18031167984
• CID: 5917523
• PubChem ID: 136837506
• Update Time: 2025-10-29

3-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine, 4,5,6,7-tetrahydro-3-methyl-7-(trifluoromethyl)-
• 3-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine
• 3-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• SCHEMBL21894346
• DRYXTOHGBYFUBO-UHFFFAOYSA-N
• EN300-1118447
• 1696833-61-0

• Inchi： 1S/C8H10F3N3/c1-5-4-13-14-6(8(9,10)11)2-3-12-7(5)14/h4,6,12H,2-3H2,1H3
• InChI Key： DRYXTOHGBYFUBO-UHFFFAOYSA-N
• SMILES： C12=C(C)C=NN1C(C(F)(F)F)CCN2

Computed Properties

• Exact Mass: 205.08268182g/mol
• Monoisotopic Mass: 205.08268182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.8Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 274.9±40.0 °C(Predicted)
• pka: 3.87±0.40(Predicted)

Additional information on 3-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine

Recent Advances in the Study of 3-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS: 1696833-61-0)

The compound 3-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS: 1696833-61-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic scaffold, characterized by a pyrazolo[1,5-a]pyrimidine core, has been explored for its role in modulating various biological targets, including kinases and GPCRs. Recent studies have highlighted its utility in drug discovery, particularly in the development of small-molecule inhibitors for oncology and inflammatory diseases.

One of the key advancements in the study of this compound is its synthesis and structural optimization. Researchers have developed efficient synthetic routes to access 3-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine and its derivatives, enabling detailed structure-activity relationship (SAR) studies. The trifluoromethyl group at the 7-position has been shown to enhance metabolic stability and binding affinity, making it a valuable moiety in medicinal chemistry. Recent publications have demonstrated the compound's potential as a selective inhibitor of protein kinases involved in cancer signaling pathways.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of 3-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine derivatives on a panel of kinases. The results indicated potent and selective inhibition of certain kinases, with IC50 values in the nanomolar range. Molecular docking studies revealed that the compound binds to the ATP-binding site of the target kinases, stabilizing an inactive conformation. These findings suggest that this scaffold could serve as a promising starting point for the development of novel kinase inhibitors.

Another area of interest is the compound's potential application in neurodegenerative diseases. Preliminary in vitro studies have shown that 3-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine derivatives exhibit neuroprotective effects by modulating oxidative stress and inflammation pathways. These effects are attributed to the compound's ability to interact with key enzymes involved in reactive oxygen species (ROS) production. Further in vivo studies are warranted to validate these findings and explore the therapeutic potential in models of Alzheimer's and Parkinson's diseases.

Despite these promising results, challenges remain in the development of 3-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-based therapeutics. Issues such as bioavailability, toxicity, and off-target effects need to be addressed through further optimization and preclinical testing. Collaborative efforts between academia and industry are essential to advance this research and translate these findings into clinical applications.

In conclusion, 3-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS: 1696833-61-0) represents a versatile scaffold with significant potential in drug discovery. Recent studies have elucidated its mechanism of action and highlighted its applicability in oncology and neurodegenerative diseases. Continued research efforts will be crucial to unlock the full therapeutic potential of this compound and its derivatives.